Cas no 840-58-4 (Benzoxazole, 2-(4-nitrophenyl)-)

• Product Name: Benzoxazole, 2-(4-nitrophenyl)-
• CAS No: 840-58-4
• MF: C₁₃H₈N₂O₃
• MW: 240.21422290802
• CID: 731676
• PubChem ID: 70047
• Update Time: 2025-04-19

Benzoxazole, 2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2-(4-nitrophenyl)-
• 2-(4-Nitrophenyl)-1,3-benzoxazole
• 2-(p-nitrophenyl)benzoxazole
• 2-(4-nitrophenyl)-benzooxazole
• DTXSID4061202
• AKOS000635168
• AC-20987
• 2-(4-nitrophenyl)benzo[d]oxazole
• Oprea1_482358
• CHEMBL1965818
• NSC702048
• 840-58-4
• Oprea1_641073
• Cambridge id 5233544
• NCI60_036569
• Benzoxazole, 2-(p-nitrophenyl)-
• NSC-702048
• BDBM50541107
• SCHEMBL2246922
• KLOXEYMSPNBMHD-UHFFFAOYSA-N
• R 673
• AKOS015964650
• 2-(4-Nitro-phenyl)-benzooxazole
• 2-(4-Nitrophenyl)benzoxazole

• Inchi： 1S/C13H8N2O3/c16-15(17)10-7-5-9(6-8-10)13-14-11-3-1-2-4-12(11)18-13/h1-8H
• InChI Key： KLOXEYMSPNBMHD-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.05349212g/mol
• Monoisotopic Mass: 240.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 71.8Ų